4-Isopropyl-5-(methoxycarbonyl)thiophene-2-carboxylic acid

• Molecular Formula: C10H12O4S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 5-methoxycarbonyl-4-propan-2-ylthiophene-2-carboxylic acid
• InChI: InChI=1S/C10H12O4S/c1-5(2)6-4-7(9(11)12)15-8(6)10(13)14-3/h4-5H,1-3H3,(H,11,12)
• InChI Key: PIENUNFMRXXOQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SC(=C1)C(=O)O)C(=O)OC

Description

4-Isopropyl-5-(methoxycarbonyl)thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C10H12O4S and its molecular weight is 228.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-Formyl-3-isopropyl-thiophene-2-carboxylic acid methyl ester (0.51 g, 2.40 mmol) in dioxane (12 ml) was added 2-methyl-2-butene (3 ml) and a solution of Na2ClO2 (0.65 g, 7.21 mmol) and NaH2PO4 (0.79 g) in water (3 ml). The mixture was stirred at rt for 2 h. The solution was saturated with sodium chloride, then successively extracted with EtOAc. The combined organic layers were dried over Na2SO4 and concentrated under reduced pressure to afford the desired product (0.45 g, 82% yield).